Cobalt(II) stearate

• CAS No.: 1002-88-6
• Molecular Formula: C18H36CoO2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: cobalt;octadecanoic acid
• InChI: InChI=1S/C18H36O2.Co/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20)
• InChI Key: CQTIMSWYMCCSIE-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Co+2]
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O.[Co]
• Key on ui other cas no.: 13586-84-0; 1002-88-6
• physical_description: DryPowder; OtherSolid; PelletsLargeCrystals
• Pictograms: Irritant; Health Hazard; Environmental Hazard

Description

Cobalt(II) stearate is a metal-organic compound, a salt formed from cobalt and stearic acid. It has the chemical formula C₃₆H₇₀CoO₄ and is classified as a metallic soap, which is a metal derivative of a fatty acid. This compound appears as a violet substance and is insoluble in water .

Mechanism of Action

Target of Action

Cobalt(II) stearate is a metal-organic compound, a salt of cobalt and stearic acid with the chemical formula C36H70CoO4 . The compound is classified as a metallic soap, i.e., a metal derivative of a fatty acid . It primarily targets rubber and its compounds, especially those that need to bond with brass- or zinc-plated steel cord or metal plates .

Mode of Action

This compound acts as a high-performance bonding agent for rubber . It facilitates the bonding process between rubber and various metals, especially brass-plated ones

Biochemical Pathways

Cobalt, a component of this compound, is a part of the cobalamin molecule, which is involved in complex biosynthetic pathways known in nature .

Pharmacokinetics

It’s known that this compound is insoluble in water , which might affect its bioavailability and distribution in the body. More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

The primary result of this compound’s action is the enhanced bonding between rubber and various metals, especially brass-plated ones . This bonding is crucial in various industrial applications, including the manufacturing of tires and other rubber-based products .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its solubility might be affected by the pH and temperature of the environment Moreover, its efficacy as a bonding agent might be influenced by the specific properties of the rubber and metal it interacts with

Biochemical Analysis

Biochemical Properties

For instance, cobalt ions have been shown to interact with enzymes and proteins in Rhodopseudomonas palustris, a type of bacteria

Cellular Effects

The cellular effects of Cobalt(II) stearate are not well-documented. Cobalt compounds have been shown to have various effects on cells. For example, cobalt ions can cause cell death and DNA damage

Molecular Mechanism

Cobalt ions have been shown to interact with biomolecules, leading to changes in gene expression

Dosage Effects in Animal Models

There is limited information available on the dosage effects of this compound in animal models. Cobalt compounds have been shown to have health effects in animals. For instance, a health-based guidance value of 0.0016 mg/kg body weight (bw) per day has been developed for cobalt compounds .

Metabolic Pathways

Cobalt compounds have been shown to be involved in various metabolic processes

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt(II) stearate can be synthesized through an exchange reaction between sodium stearate and cobalt dichloride. The reaction typically occurs in a liquid phase at around 80°C under agitation for 30 minutes. The solid product is then filtered and washed with hot water to remove sodium hydroxide .

Industrial Production Methods: In industrial settings, the production of this compound involves similar methods but on a larger scale. The process includes the reaction of stearic acid with sodium hydroxide to form sodium stearate, which then reacts with cobalt chloride to produce this compound .

Chemical Reactions Analysis

Types of Reactions: Cobalt(II) stearate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form cobalt(III) compounds.

Reduction: It can be reduced to cobalt metal or lower oxidation states of cobalt.

Substitution: It can participate in substitution reactions where the stearate ligand is replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas or sodium borohydride are used.

Substitution: Ligands like phosphines or amines can be used under mild conditions.

Major Products Formed:

Oxidation: Cobalt(III) stearate or cobalt oxides.

Reduction: Cobalt metal or cobalt(II) compounds.

Substitution: Various cobalt complexes depending on the substituent ligands.

Scientific Research Applications

Cobalt(II) stearate finds applications in various fields:

Chemistry: It is used as a catalyst in organic synthesis and polymerization reactions.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing into its potential use in drug delivery systems and as a therapeutic agent.

Industry: It is a high-performance bonding agent for rubber, particularly in natural rubber, styrene-butadiene rubber, and their compounds.

Comparison with Similar Compounds

Cobalt(II) acetate: Another cobalt salt with similar coordination properties but different solubility and reactivity.

Cobalt(II) chloride: A more soluble cobalt salt used in various chemical reactions.

Cobalt(II) nitrate: Known for its oxidizing properties and used in different industrial applications.

Uniqueness of Cobalt(II) Stearate: this compound is unique due to its combination of cobalt and a long-chain fatty acid, which imparts specific solubility and reactivity characteristics. Its role as a bonding agent in rubber and its use in polymerization reactions highlight its distinct applications compared to other cobalt compounds .